Cas no 1903589-45-6 (N-({2,3'-bipyridine-4-yl}methyl)-4-(methylsulfanyl)benzamide)

• Product Name: N-({2,3'-bipyridine-4-yl}methyl)-4-(methylsulfanyl)benzamide
• CAS No: 1903589-45-6
• MF: C₁₉H₁₇N₃OS
• MW: 335.422782659531
• CID: 6439939
• PubChem ID: 92120334
• Update Time: 2025-10-29

N-({2,3'-bipyridine-4-yl}methyl)-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bipyridine-4-yl}methyl)-4-(methylsulfanyl)benzamide
• N-({[2,3'-bipyridine]-4-yl}methyl)-4-(methylsulfanyl)benzamide
• N-([2,3'-bipyridin]-4-ylmethyl)-4-(methylthio)benzamide
• 4-methylsulfanyl-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]benzamide
• AKOS025381786
• 1903589-45-6
• F6514-8895

• Inchi： 1S/C19H17N3OS/c1-24-17-6-4-15(5-7-17)19(23)22-12-14-8-10-21-18(11-14)16-3-2-9-20-13-16/h2-11,13H,12H2,1H3,(H,22,23)
• InChI Key： ZYPXEEHJWSTRMK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(NCC1C=CN=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 335.10923335g/mol
• Monoisotopic Mass: 335.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Additional information on N-({2,3'-bipyridine-4-yl}methyl)-4-(methylsulfanyl)benzamide

Introduction to N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide and Its CAS No. 1903589-45-6)

N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and materials science. This compound, identified by the CAS number 1903589-45-6, has garnered attention due to its distinct chemical properties and its role in various research endeavors. The presence of bipyridine and methylsulfanyl groups in its structure imparts specific functionalities that make it a candidate for innovative applications.

The bipyridine moiety, a key component of this compound, is well-known for its ability to form stable complexes with metal ions. This property has been extensively explored in the development of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage, separation technologies, and catalysis. In recent years, researchers have been particularly interested in the potential of bipyridine-based ligands in designing novel catalysts for organic transformations, which could significantly enhance the efficiency of synthetic processes.

On the other hand, the 4-(methylsulfanyl)benzamide moiety contributes to the compound's versatility by introducing a polar and electron-rich region. This group can participate in hydrogen bonding interactions, making the compound suitable for applications in drug design where molecular recognition is crucial. The methylsulfanyl group also imparts a certain level of lipophilicity, which can be beneficial in formulating drug delivery systems that require controlled release profiles.

In the realm of pharmaceutical research, N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) has been investigated for its potential biological activities. Studies have shown that compounds with similar structures exhibit properties such as anti-inflammatory and antimicrobial effects. The combination of the bipyridine and methylsulfanyl groups may contribute to these activities by interacting with specific biological targets. For instance, the bipyridine moiety can mimic natural ligands that bind to metal ions involved in various enzymatic reactions, while the benzamide group can act as a pharmacophore that interacts with biological receptors.

The synthesis of N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bipyridine unit typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are highly efficient but require careful optimization to achieve high yields and purity. The subsequent functionalization with the methylsulfanyl group and benzamide moiety further complicates the synthesis but also enhances the compound's potential applications.

Recent advancements in computational chemistry have enabled researchers to predict the properties of N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) with greater accuracy before conducting experimental synthesis. Molecular modeling techniques have been used to study how this compound interacts with biological targets at an atomic level. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives.

The compound's stability under various conditions is another area of interest. Researchers have investigated its behavior under different temperatures, pH levels, and solvent environments to determine its suitability for practical applications. Stability studies have shown that N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) maintains its structural integrity under moderate conditions but may degrade under extreme conditions such as high temperatures or strong acidic/basic environments. This information is crucial for developing formulations that ensure long-term efficacy.

In conclusion, N-({2,3'-bipyridine-4-ylmethyl}-4-(methylsulfanyl)benzamide) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure, characterized by the presence of bipyridine and methylsulfanyl groups, makes it a valuable candidate for various applications ranging from drug development to catalysis. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.